Cas no 849113-72-0 (Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-)

• Product Name: Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-
• CAS No: 849113-72-0
• MF: C₁₀H₁₃FO₂S
• MW: 216.272425413132
• CID: 4223330
• Update Time: 2025-04-24

Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-

• Inchi： 1S/C10H13FO2S/c1-12-8-3-4-9(13-2)10(7-8)14-6-5-11/h3-4,7H,5-6H2,1-2H3
• InChI Key： QTOXXHVPJAJUFM-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(OC)C=C1SCCF

Computed Properties

• Exact Mass: 216.062
• Monoisotopic Mass: 216.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2